N-(4-(2-(ethylamino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide
Description
N-(4-(2-(ethylamino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide, also known as EF24, is a synthetic compound that has gained significant attention in recent years due to its potential therapeutic applications. EF24 belongs to a class of compounds known as curcumin analogs, which are derived from the natural compound curcumin found in turmeric. EF24 has been shown to possess potent anti-inflammatory, anti-cancer, and neuroprotective properties.
Scientific Research Applications
Anticancer Activity
The thiazole ring in this compound contributes to its biological activity. Researchers have synthesized novel derivatives, such as N-(5-methyl-4-phenylthiazol-2-yl)-2-substituted thioacetamides , and tested them against cancer cell lines. These derivatives exhibit promising anticancer effects, making them potential candidates for further investigation .
Antimicrobial Properties
Experimental and theoretical studies have explored the antimicrobial properties of thiazole-based compounds. For instance, N-(thiazol-2-yl)furan-2-carboxamide has been investigated for its antimicrobial activity. Understanding its interactions with microbial targets can guide drug development .
Anti-Inflammatory Effects
Thiazole-containing compounds often exhibit anti-inflammatory properties. Researchers study their impact on inflammatory pathways and cytokine regulation. Investigating the anti-inflammatory potential of this compound could lead to novel therapeutic strategies .
Enzyme Inhibition
Thiazole moieties can interact with enzymes, affecting their activity. Researchers explore whether N-(4-(2-(ethylamino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide inhibits specific enzymes involved in disease processes. Such inhibition could have therapeutic implications .
Neuroprotective Applications
Thiazole derivatives have shown promise in neuroprotection. Investigating the effects of this compound on neuronal cells, oxidative stress, and neuroinflammation may reveal its potential as a neuroprotective agent .
Biochemical Pathway Modulation
The aromatic thiazole ring can interact with biological receptors and pathways. Researchers study how this compound affects signaling cascades, gene expression, and cellular responses. Understanding its mode of action is crucial for therapeutic applications .
properties
IUPAC Name |
N-[4-[2-(ethylamino)-2-oxoethyl]-1,3-thiazol-2-yl]furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O3S/c1-2-13-10(16)6-8-7-19-12(14-8)15-11(17)9-4-3-5-18-9/h3-5,7H,2,6H2,1H3,(H,13,16)(H,14,15,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VAJRDSUTPRSCSC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)CC1=CSC(=N1)NC(=O)C2=CC=CO2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(2-(ethylamino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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